Cas no 62136-27-0 (1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl-)
![1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl- structure](https://www.kuujia.com/scimg/cas/62136-27-0x300.png)
62136-27-0 structure
Product Name:1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl-
CAS No:62136-27-0
Molecular Formula:C13H12N2O
Molecular Weight:212.24718
CID:456819
PubChem ID:12326403
1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl- Properties
Names and Identifiers
-
- 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl-
- 1-methyl-6-phenyl-3H-pyrrolo[1,2-a]imidazol-2-one
- 1-Methyl-6-phenyl-1H-pyrrolo[1,2-a]imidazol-2(3H)-one
- DTXSID50489644
- 62136-27-0
-
- InChIKey: XPOCUPXEUSROMK-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H12N2O/c1-14-12-7-11(8-15(12)9-13(14)16)10-5-3-2-4-6-10/h2-8H,9H2,1H3
- SMILES: CN1C(=O)CN2C1=CC(=C2)C3=CC=CC=C3
Computed Properties
- Exact Mass: 212.09506
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 212.094963011g/mol
- Heavy Atom Count: 16
- Complexity: 286
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 25.2Ų
Experimental Properties
- PSA: 25.24
1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl- Related Literature
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Juan Yang Chem. Commun., 2015,51, 2134-2137
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Qijun Li,Ming Zhou,Qingfeng Yang,Mingyang Yang,Qian Wu,Zhixun Zhang,Jianwen Yu J. Mater. Chem. A, 2018,6, 10639-10643
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Pilar García-García,Alexandre Zagdoun,Christophe Copéret,Anne Lesage,Urbano Díaz,Avelino Corma Chem. Sci., 2013,4, 2006-2012
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Rashmi Semwal,Gaurav Badhani Chem. Commun., 2022,58, 2930-2930
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Xiaojie Guo,Zeliang Gao,Fuan Liu,Xiaoli Du,Xiangmei Wang,Feifei Guo,Chengcheng Li,Youxuan Sun,Xutang Tao CrystEngComm, 2021,23, 6682-6689
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Zhiwei Zhou,Junyou Yang,Qinghui Jiang,Yubo Luo,Dan Zhang,Yangyang Ren,Xu He,Jiwu Xin J. Mater. Chem. A, 2016,4, 13171-13175
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Michael W. Swift,John L. Lyons,Alexander L. Efros Nanoscale, 2021,13, 19690-19692
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Zachary Morrow,Hyuk-Yong Kwon,C. T. Kelley,Elena Jakubikova Phys. Chem. Chem. Phys., 2021,23, 19547-19557
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Eun Hye Jeong,Ji Hyun Ryu,Hansaem Jeong,Bora Jang,Ho Yeon Lee,Seonki Hong,Haeshin Lee,Hyukjin Lee Chem. Commun., 2014,50, 13388-13390
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Yulai Zhang,Hongxing Zhang Phys. Chem. Chem. Phys., 2017,19, 31731-31746
62136-27-0 (1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl-) Related Products
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